Cas no 2418724-20-4 (1-4-(1-aminoethyl)piperidin-1-yl-2-(3,4-dihydro-2H-1-benzopyran-6-yl)ethan-1-one hydrochloride)

• Product Name: 1-4-(1-aminoethyl)piperidin-1-yl-2-(3,4-dihydro-2H-1-benzopyran-6-yl)ethan-1-one hydrochloride
• CAS No: 2418724-20-4
• MF: C₁₈H₂₇ClN₂O₂
• MW: 338.872184038162
• MDL: MFCD32678631
• CID: 5678838
• PubChem ID: 165768254
• Update Time: 2025-10-29

1-4-(1-aminoethyl)piperidin-1-yl-2-(3,4-dihydro-2H-1-benzopyran-6-yl)ethan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[4-(1-aminoethyl)piperidin-1-yl]-2-(3,4-dihydro-2H-1-benzopyran-6-yl)ethan-1-one hydrochloride
• EN300-26675861
• 2418724-20-4
• 1-4-(1-aminoethyl)piperidin-1-yl-2-(3,4-dihydro-2H-1-benzopyran-6-yl)ethan-1-one hydrochloride

• MDL： MFCD32678631
• Inchi： 1S/C18H26N2O2.ClH/c1-13(19)15-6-8-20(9-7-15)18(21)12-14-4-5-17-16(11-14)3-2-10-22-17;/h4-5,11,13,15H,2-3,6-10,12,19H2,1H3;1H
• InChI Key： JPISVEOQNZEUPI-UHFFFAOYSA-N
• SMILES： Cl.O=C(CC1=CC=C2C(=C1)CCCO2)N1CCC(C(C)N)CC1

Computed Properties

• Exact Mass: 338.1761058g/mol
• Monoisotopic Mass: 338.1761058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 379
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6Ų

Additional information on 1-4-(1-aminoethyl)piperidin-1-yl-2-(3,4-dihydro-2H-1-benzopyran-6-yl)ethan-1-one hydrochloride

Introduction to 1-4-(1-aminoethyl)piperidin-1-yl-2-(3,4-dihydro-2H-1-benzopyran-6-yl)ethan-1-one hydrochloride (CAS No. 2418724-20-4)

The compound 1-4-(1-aminoethyl)piperidin-1-yl-2-(3,4-dihydro-2H-1-benzopyran-6-yl)ethan-1-one hydrochloride, identified by its CAS number 2418724-20-4, represents a significant advancement in the field of medicinal chemistry. This molecule, featuring a complex structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The structural motif incorporates a piperidine ring linked to an aminoethyl group, further connected to a benzopyranone moiety, creating a scaffold that is both structurally intricate and biologically relevant.

Recent research in the domain of pharmacological intervention has highlighted the importance of heterocyclic compounds in drug design. The piperidine ring, a common structural feature in many bioactive molecules, is known for its ability to modulate biological pathways through interactions with specific targets. In this context, the 1-aminoethyl substituent appended to the piperidine ring introduces additional functionalization, enhancing the compound's potential for selective binding and interaction with biological receptors. This modification is particularly noteworthy as it can influence both the solubility and pharmacokinetic properties of the molecule, critical factors in drug development.

The benzopyranone component of the compound (3,4-dihydro-2H-1-benzopyran-6-yl) further enriches its structural complexity and functional diversity. Benzopyranones are a class of compounds that have demonstrated significant promise in various therapeutic applications, including anti-inflammatory, antioxidant, and anticancer effects. The presence of this moiety in 1-4-(1-aminoethyl)piperidin-1-yl-2-(3,4-dihydro-2H-1-benzopyran-6-yl)ethan-1-one hydrochloride suggests that it may exhibit similar biological activities or serve as a versatile scaffold for derivative synthesis aimed at improving therapeutic efficacy.

One of the most compelling aspects of this compound is its potential as a precursor for further chemical modifications. The hydrochloride salt form (hydrochloride) indicates that the molecule has been optimized for stability and solubility, which are essential attributes for any candidate drug molecule. Researchers have been exploring strategies to leverage such scaffolds for developing drugs with enhanced pharmacological profiles. The flexibility offered by the piperidine ring and the aminoethyl side chain provides multiple points for chemical manipulation, allowing chemists to fine-tune interactions with biological targets.

In the realm of drug discovery, computational modeling and high-throughput screening have become indispensable tools for identifying promising candidates. The structural features of 1-4-(1-aminoethyl)piperidin-1-yl-2-(3,4-dihydro-2H-1-benzopyran-6-y)ethan-l-one hydrochloride (CAS No. 2418724 20 4) make it an attractive candidate for these approaches. By leveraging advanced computational techniques, researchers can predict how this molecule might interact with various biological targets, providing insights into its potential therapeutic applications. Such simulations are crucial for prioritizing compounds that exhibit high affinity and selectivity for desired biological pathways.

The synthesis of this compound also reflects contemporary advancements in synthetic organic chemistry. Modern methodologies allow for the efficient construction of complex molecular architectures, often with high enantioselectivity and yield. The incorporation of both piperidine and benzopyranone moieties into a single molecular framework exemplifies the sophistication of current synthetic strategies. These techniques not only facilitate the preparation of target compounds but also enable the exploration of novel derivatives that may exhibit improved pharmacological properties.

From a medicinal chemistry perspective, understanding the relationship between molecular structure and biological activity is paramount. The presence of multiple functional groups in 1 4 (l aminoethyl) piperidin l yl 2 (3 4 dihydro 2h l benzopyran 6 yl) ethan l one hydrochloride offers a rich ground for studying structure activity relationships (SAR). By systematically modifying individual components of the molecule, researchers can gather critical data on how changes in structure influence biological outcomes. This iterative process is fundamental to optimizing lead compounds into viable drugs.

Recent studies have begun to unravel the potential therapeutic applications of molecules with similar structural motifs. For instance, derivatives containing piperidine rings have shown promise in treating neurological disorders by modulating neurotransmitter receptors. Similarly, benzopyranones have been investigated for their anti-inflammatory and antioxidant properties. While more research is needed to fully elucidate the mechanisms of action for 1 4 (l aminoethyl) piperidin l yl 2 (3 4 dihydro 2h l benzopyran 6 yl) ethan l one hydrochloride, these preliminary findings suggest that it could be a valuable addition to the pharmacopeia.

The development of new drugs is an iterative process that involves multiple stages of research and testing. From initial discovery to clinical trials, each step relies on sophisticated chemical and biological methodologies. The compound under discussion exemplifies how interdisciplinary approaches can lead to innovative therapeutics. By combining expertise from organic chemistry, computational biology, and pharmacology, researchers can accelerate the discovery pipeline and bring new treatments to patients more efficiently.

In conclusion,l aminoethyl)piperidin l yl 2(3 4 dihydro 2h l benzopyran 6 yl)ethan l one hydrochloride (CAS No.l24l87242044 stands as a testament tothe ingenuityand progress in modern medicinal chemistry Its complex structure offers numerous opportunitiesfor further explorationand development making it a promising candidatefor future therapeutic applications As research continuesto uncoverits potential this compound may contribute significantlyto advances in drug discoveryand treatment strategies